Cas no 91349-35-8 (6-(4-chlorophenyl)-2-methylpyrimidin-4-amine)

• Product Name: 6-(4-chlorophenyl)-2-methylpyrimidin-4-amine
• CAS No: 91349-35-8
• MF: C₁₁H₁₀ClN₃
• MW: 219.670200824738
• MDL: MFCD16103585
• CID: 814594
• PubChem ID: 256707
• Update Time: 2025-05-26

6-(4-chlorophenyl)-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,6-(4-chlorophenyl)-2-methyl-
• F1967-6964
• MFCD16103585
• SB59834
• AKOS011055082
• NSC84008
• 4-amino-6-(4-chlorophenyl)-2-methylpyrimidine
• 91349-35-8
• NSC-84008
• DTXSID30292592
• 6-(4-chlorophenyl)-2-methylpyrimidin-4-amine
• CS-0036027
• W11908
• AS-66262

• MDL： MFCD16103585
• Inchi： 1S/C11H10ClN3/c1-7-14-10(6-11(13)15-7)8-2-4-9(12)5-3-8/h2-6H,1H3,(H2,13,14,15)
• InChI Key： ZNUJYESEQYWBKX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(N)N=C(C)N=1

Computed Properties

• Exact Mass: 219.056
• Monoisotopic Mass: 219.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8A^2

Experimental Properties

• Density: 1.279
• Boiling Point: 401.1°C at 760 mmHg
• Flash Point: 196.4°C
• Refractive Index: 1.628

Additional information on 6-(4-chlorophenyl)-2-methylpyrimidin-4-amine

Comprehensive Overview of 6-(4-chlorophenyl)-2-methylpyrimidin-4-amine (CAS No. 91349-35-8): Properties, Applications, and Research Insights

6-(4-chlorophenyl)-2-methylpyrimidin-4-amine (CAS No. 91349-35-8) is a specialized pyrimidine derivative with a unique molecular structure that combines a chlorophenyl group and an amine functionality. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. The presence of the 4-chlorophenyl moiety enhances its lipophilicity, making it a candidate for drug discovery targeting membrane-bound receptors.

In recent years, the demand for heterocyclic compounds like 6-(4-chlorophenyl)-2-methylpyrimidin-4-amine has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in its role as a kinase inhibitor scaffold, with studies exploring its efficacy in modulating enzymatic pathways. The compound’s methylpyrimidine core is structurally analogous to several FDA-approved drugs, sparking investigations into its potential for treating chronic inflammatory conditions.

The synthesis of CAS No. 91349-35-8 typically involves multi-step organic reactions, including Suzuki-Miyaura cross-coupling to introduce the chlorophenyl group. Analytical techniques such as HPLC and NMR spectroscopy are critical for verifying its purity, which is essential given its applications in high-value research. Environmental stability studies suggest that this compound degrades under UV light, necessitating storage in amber glass containers—a detail often queried in laboratory forums.

From an industrial perspective, 6-(4-chlorophenyl)-2-methylpyrimidin-4-amine is classified as a high-purity reference standard, with suppliers emphasizing its use in assay development. Its relevance to cancer research has been highlighted in patent filings, where derivatives show promise in angiogenesis inhibition. This aligns with growing public interest in targeted therapies, as evidenced by search trends around "small molecule inhibitors for oncology."

Emerging applications include its incorporation into metal-organic frameworks (MOFs) for catalytic purposes, a niche but rapidly expanding field. The compound’s amine group allows for functionalization, enabling the creation of hybrid materials with tunable properties. Such innovations resonate with the green chemistry movement, addressing queries about "sustainable chemical synthesis" in academic circles.

Regulatory databases list CAS 91349-35-8 as compliant with major chemical inventories (e.g., TSCA, REACH), though users frequently search for "pyrimidine safety profiles" due to heightened awareness of workplace safety. Analytical certificates typically report ≥98% purity, with residual solvent levels meeting ICH Q3C guidelines—a critical detail for GMP manufacturing compliance.

In conclusion, 6-(4-chlorophenyl)-2-methylpyrimidin-4-amine represents a convergence of structural elegance and functional adaptability. Its dual utility in life sciences and materials chemistry positions it as a compound of enduring scientific value, with research trajectories likely to expand in tandem with advances in precision medicine and nanotechnology.